N-isopropyl-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[5-(4-methylphenyl)-1-[4-(trifluoromethoxy)phenyl]imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C22H22F3N3O2S/c1-14(2)27-20(29)13-31-21-26-12-19(16-6-4-15(3)5-7-16)28(21)17-8-10-18(11-9-17)30-22(23,24)25/h4-12,14H,13H2,1-3H3,(H,27,29)
• InChI Key: XGDCRBJXFNWYLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)(F)F)SCC(=O)NC(C)C
• Molecular Formula: C22H22F3N3O2S
• Molecular Weight: 449.5 g/mol

Description

N-isopropyl-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22F3N3O2S and its molecular weight is 449.49. The purity is usually 95%.
BenchChem offers high-quality N-isopropyl-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-isopropyl-2-((5-(p-tolyl)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Molecular Characterization

Research into similar compounds, like the structures and properties of various N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, has revealed intricate details about their molecular arrangements and intermolecular interactions. These studies highlight the significance of "V" shaped molecular structures and the role of hydrogen bonds and π interactions in determining the stability and reactivity of such compounds (Boechat et al., 2011).

Antimicrobial and Antitumor Activities

Compounds bearing the imidazole ring and acetamide groups have been explored for their antimicrobial and antitumor potentials. For instance, derivatives have shown promising antimicrobial activities, with some compounds exhibiting high activity against specific microbial strains. This underlines the potential of these compounds in the development of new antimicrobial agents (Fahim & Ismael, 2019). Furthermore, N-(6-arylbenzo[d]thiazol-2-yl)acetamides synthesized through C-C coupling methodology demonstrated significant urease inhibition, indicating their potential in addressing diseases associated with the urease enzyme (Gull et al., 2016).

Antioxidant Properties

Research into pyrazole-acetamide derivatives has provided insights into their antioxidant activities. Coordination complexes formed from these compounds have shown significant antioxidant properties, suggesting their utility in mitigating oxidative stress-related conditions (Chkirate et al., 2019).